Cas no 1366452-94-9 ((3S)-3-(2,5-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(2,5-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366452-94-9
• MF: C₂₆H₂₅NO₄
• MW: 415.48100733757
• CID: 6275242
• PubChem ID: 103667856
• Update Time: 2025-07-20

(3S)-3-(2,5-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2,5-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1162876
• 1366452-94-9
• (3S)-3-(2,5-dimethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C26H25NO4/c1-16-11-12-17(2)22(13-16)24(14-25(28)29)27-26(30)31-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-13,23-24H,14-15H2,1-2H3,(H,27,30)(H,28,29)/t24-/m0/s1
• InChI Key： ZEVSOOUWFUDTKD-DEOSSOPVSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1C=C(C)C=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.17835828g/mol
• Monoisotopic Mass: 415.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-(2,5-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3S)-3-(2,5-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 1366452-94-9)

(3S)-3-(2,5-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1366452-94-9, belongs to a class of molecules that exhibit promising properties for further development in drug discovery and therapeutic applications.

The molecular structure of this compound is characterized by a chiral center at the third carbon atom, which contributes to its stereochemical complexity. The presence of a 2,5-dimethylphenyl group and an (9H-fluoren-9-yl)methoxycarbonyl amino side chain enhances its functional diversity, making it a valuable scaffold for medicinal chemistry investigations. These structural elements not only influence its physicochemical properties but also play a crucial role in determining its interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The (3S)-3-(2,5-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been studied for its potential pharmacological effects, particularly in the context of neurodegenerative disorders and inflammatory conditions. Its ability to interact with specific enzymes and receptors has been explored through computational modeling and experimental assays, providing insights into its mechanism of action.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules with enhanced therapeutic profiles. The fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure is particularly useful in peptide coupling reactions, making it a versatile building block for peptidomimetics and other bioactive molecules. This feature has made it an attractive candidate for further chemical modifications and derivatization studies.

The synthesis of (3S)-3-(2,5-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and enantioselectivity. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral auxiliary-assisted methods, have been employed to achieve the desired stereoisomer. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

Evaluation of the pharmacokinetic properties of this compound is essential for assessing its suitability as a drug candidate. Studies have been conducted to investigate its solubility, stability, and metabolic fate in vitro and in vivo. These experiments provide critical data for optimizing formulation strategies and predicting potential side effects. The results suggest that this compound exhibits favorable pharmacokinetic characteristics, which could enhance its clinical applicability.

The biological activity of (3S)-3-(2,5-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been evaluated through various in vitro assays targeting key enzymes and signaling pathways. Preliminary findings indicate that it may possess inhibitory effects on enzymes involved in inflammation and oxidative stress, which are implicated in several pathological conditions. Additionally, its interaction with specific receptors has been explored, revealing potential therapeutic benefits in areas such as pain management and neuroprotection.

In conclusion, the compound identified as (3S)-3-(2,5-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1366452-94-9) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Further investigations are warranted to fully elucidate its mechanism of action and explore its potential as a therapeutic agent. The ongoing studies in this area hold great promise for developing novel treatments for various human diseases.